Cas no 1268522-33-3 ((S)-1-(1H-Pyrazol-3-yl)ethanamine)

(S)-1-(1H-Pyrazol-3-yl)ethanamine is a chiral amine derivative featuring a pyrazole moiety, offering versatility in asymmetric synthesis and pharmaceutical applications. Its stereospecific structure makes it a valuable intermediate for the development of biologically active compounds, particularly in medicinal chemistry where enantioselectivity is critical. The pyrazole ring enhances binding affinity in drug design, while the chiral amine group facilitates the formation of stereochemically defined products. This compound is suitable for use in ligand synthesis, catalysis, and as a building block for small-molecule therapeutics. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Storage under inert conditions is recommended to maintain stability.

(S)-1-(1H-Pyrazol-3-yl)ethanamine structure

1268522-33-3 structure

Product Name:(S)-1-(1H-Pyrazol-3-yl)ethanamine

CAS No:1268522-33-3

MF:C₅H₉N₃

MW:111.145060300827

CID:1091561

PubChem ID:25313284

Update Time:2025-06-07

(S)-1-(1H-Pyrazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- (S)-1-(1H-Pyrazol-3-yl)ethanamine
- (1S)-1-(1H-pyrazol-5-yl)ethanamine
- (1s)-1-(1h-pyrazol-5-yl)ethan-1-amine
- AKOS017386346
- DB-179489
- EN300-1836865
- (S)-1-(1H-pyrazol-3-yl)ethan-1-amine
- SCHEMBL1369329
- 1268522-33-3
- AM807021
- Inchi： 1S/C5H9N3/c1-4(6)5-2-3-7-8-5/h2-4H,6H2,1H3,(H,7,8)/t4-/m0/s1
- InChI Key： IVZCHEJTIUBJPM-BYPYZUCNSA-N
- SMILES： N1C(=CC=N1)[C@H](C)N

Computed Properties

Exact Mass: 111.079647300g/mol
Monoisotopic Mass: 111.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 54.7Å²

(S)-1-(1H-Pyrazol-3-yl)ethanamine Pricemore >>

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Chemenu	CM188945-1g	(S)-1-(1H-pyrazol-3-yl)ethan-1-amine	1268522-33-3	97%	1g	$439	2021-08-05
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661252-1g	(S)-1-(1H-Pyrazol-3-yl)ethan-1-amine	1268522-33-3	98%	1g	￥5135.00	2024-08-09